N-(3-Amino-2-methylphenyl)-2-(pentyloxy)benzamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-pentoxybenzamide
• InChI: InChI=1S/C19H24N2O2/c1-3-4-7-13-23-18-12-6-5-9-15(18)19(22)21-17-11-8-10-16(20)14(17)2/h5-6,8-12H,3-4,7,13,20H2,1-2H3,(H,21,22)
• InChI Key: RWOGFBYBEPCANW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2C)N
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

N-(3-Amino-2-methylphenyl)-2-(pentyloxy)benzamide (NAMPPB) is a small molecule that has recently been studied for its various scientific and research applications. It is an amide derivative of benzamide, with an alkyl side chain. NAMPPB has been found to have a variety of biochemical and physiological effects, as well as potential applications in laboratory experiments.

Scientific Research Applications

1. Histone Deacetylase Inhibition and Anticancer Activity

• N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, an analog of N-(3-Amino-2-methylphenyl)-2-(pentyloxy)benzamide, has been shown to inhibit histone deacetylases, particularly HDACs 1-3 and 11. This compound blocks cancer cell proliferation, induces histone acetylation, cell cycle arrest, and apoptosis, demonstrating potential as an anticancer drug (Zhou et al., 2008).

2. Neuroleptic Activity

• Benzamides similar to N-(3-Amino-2-methylphenyl)-2-(pentyloxy)benzamide have been explored for their neuroleptic activity, specifically cis-N-(1-Benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide, showing significant potential in the treatment of psychosis (Iwanami et al., 1981).

3. Anticonvulsant Properties

• Derivatives of benzamides, such as 4-amino-N-(2,6-diethylphenyl)benzamide, have demonstrated anticonvulsant properties. These compounds were found to be superior to phenytoin in certain seizure models, although their activity varied depending on the administration route (Lambert et al., 1995).

4. Antioxidant Activity

• A novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide has been analyzed for its antioxidant properties using X-ray diffraction and DFT calculations. This compound showed potential as an antioxidant (Demir et al., 2015).

5. Synthesis and Characterization

• Studies have focused on the synthesis and characterization of similar benzamides, providing insights into their molecular structure and potential applications in various fields, such as pharmaceuticals (Kırca et al., 2018).

6. Pharmacological Activities

• Research has been conducted on N-(3-hydroxyphenyl) benzamide and its derivatives, analyzing their enzyme inhibition activities against various enzymes, indicative of potential therapeutic applications (Abbasi et al., 2014).

7. Antimicrobial Agents

• N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamide derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, indicating their potential use as antimicrobial agents (Ertan et al., 2007).